Cas no 609799-22-6 (Tasimelteon)
Tasimelteon structure
Product Name:Tasimelteon
CAS No:609799-22-6
MF:C15H19NO2
MW:245.31686425209
MDL:MFCD09033789
CID:68480
PubChem ID:10220503
Update Time:2025-04-18
Tasimelteon Chemical and Physical Properties
Names and Identifiers
-
- Tasimelteon
- (1R-trans)-N-[[2-(2,3-Dihydro-4-benzofuranyl)cyclopropyl]methyl]propanamide
- BMS 214778
- N-[[(1R,2R)-2-(2,3-dihydro-1-benzofuran-4-yl)cyclopropyl]methyl]propanamide
- BMS-214778
- Hetlioz
- MA 1
- UNII-SHS4PU80D9
- VEC-162
- (1R, 2R)-N-[2- (2,3-Dihydrobenzofuran-4-yl)cyclopropylmethyl]propanamide
- N-[[(1R,2R)-2-(2,3-Dihydro-4-benzofuranyl)cyclopropyl]methyl]propanamide
- VEC 162
- SHS4PU80D9
- N-{[(1R,2R)-2-(2,3-dihydro-1-benzofuran-4-yl)cyclopropyl]methyl}propanamide
- Tasimelteon [USAN:INN]
- tasimelteonum
- N-([(1r,2r)-2-(2,3-dihydro-1-benzofuran-4-yl)cyclopropyl]methyl)propanamide
- N-(((1R,2R)-2-(2,3-Dihydro-1-benzofuran-4-yl)cyclopropyl)methyl)propanamide
- Hetlioz (TN)
- Tasimelteon (USAN/INN)
- DTXSID70209826
- BMS214778
- TASIMELTEON [MI]
- SCHEMBL3505912
- Propanamide, N-(((1R,2R)-2-(2,3-dihydro-4-benzofuranyl)cyclopropyl)methyl)-
- EN300-20605494
- NS00034514
- PTOIAAWZLUQTIO-GXFFZTMASA-N
- DB09071
- Tasimelteon [USAN]
- N05CH03
- EX-A2729
- AKOS025149360
- TASIMELTEON [WHO-DD]
- HETLIOZ LQ
- TASIMELTEON (MART.)
- BMS-214778;VEC-162
- HetliozLQ
- AMY6925
- BMS-214,778
- CHEMBL2103822
- TASIMELTEON [INN]
- (-)-(trans)-N-[[2-(2,3-Dihydrobenzofuran-4-yl)cycloprop-1-yl] methyl]propanamide
- CHEBI:79042
- HMS3885L17
- HY-14803
- AC-6143
- N-((2-(2,3-dihydro-4-benzofuranyl)cyclopropyl)methyl)propanamide
- NCGC00522560-01
- 609799-22-6
- CS-5512
- TASIMELTEON [MART.]
- (trans)-N-[[2-(2,3-dihydrobenzofuran-4-yl) cyclopropyl]methyl]propanamide
- BCP07180
- MFCD09033789
- s4281
- CCG-266915
- DTXCID20132317
- D09388
- GTPL7393
- Tasimelteon, >=98% (HPLC)
- TASIMELTEON [VANDF]
- TASIMELTEON [ORANGE BOOK]
- N-(((1R,2R)-2-(2,3-dihydrobenzofuran-4-yl)cyclopropyl)methyl)propionamide
- T3813
- (trans)-N-[[2-(2,3-dihydrobenzofuran-4-yl)cyclopropyl]methyl]propanamide
- Q7687250
- AS-35291
- BRD-K62971431-001-01-9
-
- MDL: MFCD09033789
- Inchi: 1S/C15H19NO2/c1-2-15(17)16-9-10-8-13(10)11-4-3-5-14-12(11)6-7-18-14/h3-5,10,13H,2,6-9H2,1H3,(H,16,17)/t10-,13+/m0/s1
- InChI Key: PTOIAAWZLUQTIO-GXFFZTMASA-N
- SMILES: O1CCC2=C1C=CC=C2[C@@H]1C[C@H]1CNC(CC)=O
Computed Properties
- Exact Mass: 245.14200
- Monoisotopic Mass: 245.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3
- XLogP3: 2.2
Experimental Properties
- Density: 1.145
- Melting Point: 78°C(lit.)
- Boiling Point: 442.6±24.0°C at 760 mmHg
- Flash Point: 221.448 ºC
- Refractive Index: 1.564
- PSA: 38.33000
- LogP: 2.64210
Tasimelteon Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- RTECS:TX1450577
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Tasimelteon Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T007740-25mg |
Tasimelteon |
609799-22-6 | 25mg |
$ 85.00 | 2023-09-06 | ||
| TRC | T007740-100mg |
Tasimelteon |
609799-22-6 | 100mg |
$ 300.00 | 2023-09-06 | ||
| TRC | T007740-250mg |
Tasimelteon |
609799-22-6 | 250mg |
$628.00 | 2023-05-17 | ||
| TRC | T007740-1g |
Tasimelteon |
609799-22-6 | 1g |
$ 1007.00 | 2023-09-06 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T3813-10MG |
Tasimelteon |
609799-22-6 | 98.0%(LC) | 10MG |
¥490.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | T3813-50MG |
Tasimelteon |
609799-22-6 | 98.0%(LC) | 50MG |
¥1690.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AS232-5mg |
Tasimelteon |
609799-22-6 | 98+% | 5mg |
491CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AS232-10mg |
Tasimelteon |
609799-22-6 | 98+% | 10mg |
885CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-AS232-50mg |
Tasimelteon |
609799-22-6 | 98+% | 50mg |
3266CNY | 2021-05-07 | |
| Chemenu | CM186638-100mg |
Tasimelteon |
609799-22-6 | 98% | 100mg |
$589 | 2021-06-17 |
Tasimelteon Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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